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Compound of Interest

Compound Name: Ethyl behenate

cat. No.: B153467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl behenate, a long-chain fatty
acid ester. It covers its chemical identity, physical and chemical properties, a detailed
experimental protocol for its synthesis, and its application in analytical chemistry.

Chemical Identity and Synonyms

Ethyl behenate is the ethyl ester of behenic acid, a saturated fatty acid with 22 carbon atoms.
Its unique properties make it valuable in various industrial and research applications, including
cosmetics, lubricants, and as an internal standard in chromatography.

CAS Number: 5908-87-2[1][2][3][4][5][6]
Synonyms:

« Ethyl docosanoate[2][3][4][7]

« Behenic acid ethyl ester[1][2][3][5]

« DOCOSANOIC ACID ETHYL ESTER[3][4]

Physicochemical Properties

The following table summarizes the key quantitative data for ethyl behenate.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b153467?utm_src=pdf-interest
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.acmesynthetic.com/behenic-acid-ethyl-ester-1805709.html
https://www.larodan.com/product/ethyl-docosanoate/
https://www.chembk.com/en/chem/Behenic%20Acid%20Ethyl%20Ester
https://www.lookchem.com/casno5908-87-2.html
https://www.drugfuture.com/gsrs/substance/p3xw559old
https://www.accustandard.com/prod0011656.html
https://www.larodan.com/product/ethyl-docosanoate/
https://www.chembk.com/en/chem/Behenic%20Acid%20Ethyl%20Ester
https://www.lookchem.com/casno5908-87-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/22199
https://www.acmesynthetic.com/behenic-acid-ethyl-ester-1805709.html
https://www.larodan.com/product/ethyl-docosanoate/
https://www.chembk.com/en/chem/Behenic%20Acid%20Ethyl%20Ester
https://www.drugfuture.com/gsrs/substance/p3xw559old
https://www.chembk.com/en/chem/Behenic%20Acid%20Ethyl%20Ester
https://www.lookchem.com/casno5908-87-2.html
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C24H4802 [L12113114116]11 71
Molecular Weight 368.64 g/mol [L121141el718l
Melting Point 47-50 °C [31[4][6][8]
Boiling Point 398.93 °C (estimated) [3114]
Density 0.8789 g/cm3 (estimated) [3][4]

White to off-white solid or
Appearance o [11[3]

colorless to pale yellow liquid

Soluble in alcohols, ethers,

and organic solvents; slightly

N soluble in water. Sparingly

Solubility ] ] [31[4]

soluble in chloroform, slightly

soluble in ethyl acetate and

methanol.
Purity >99% [1][2]

Experimental Protocol: Synthesis of Ethyl Behenate
via Fischer Esterification

This protocol describes the synthesis of ethyl behenate from behenic acid and ethanol using

an acid catalyst.

Materials:

Behenic acid (C22H4402)

Ethanol (C2H50H), absolute

Concentrated sulfuric acid (H2S04)

Sodium bicarbonate (NaHCO3), saturated solution
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e Anhydrous magnesium sulfate (MgSO4)
e Hexane

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

e Glassware for filtration

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, combine behenic acid and a molar
excess of absolute ethanol.

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
to the mixture.

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The
reaction is typically refluxed for several hours to drive the equilibrium towards the product.

o Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel.

e Neutralization: Wash the organic layer sequentially with water and a saturated solution of
sodium bicarbonate to neutralize the acidic catalyst.

e Drying: Dry the organic layer over anhydrous magnesium sulfate.

e Solvent Removal: Filter the drying agent and remove the excess ethanol and hexane using a
rotary evaporator.
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 Purification: The resulting crude ethyl behenate can be further purified by distillation under
reduced pressure or recrystallization to yield a high-purity product.

Application in Analytical Chemistry: Internal
Standard for FAMEs Analysis

Ethyl behenate is an excellent internal standard for the quantitative analysis of fatty acid
methyl esters (FAMES) by gas chromatography (GC).[8] Its chemical structure is similar to
FAMEs, but its different chain length allows for good chromatographic separation.[8]

Experimental Workflow for FAMEs Analysis using Ethyl Behenate as an Internal Standard:

The following diagram illustrates the typical workflow for the analysis of FAMESs in a sample
using ethyl behenate as an internal standard.
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Caption: Workflow for FAMESs analysis using ethyl behenate as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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